Cas no 1807019-11-9 (3-Aminomethyl-6-cyano-2-(trifluoromethoxy)benzoic acid)

• Product Name: 3-Aminomethyl-6-cyano-2-(trifluoromethoxy)benzoic acid
• CAS No: 1807019-11-9
• MF: C₁₀H₇F₃N₂O₃
• MW: 260.169392824173
• CID: 4796351
• Update Time: 2025-11-01

3-Aminomethyl-6-cyano-2-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Aminomethyl-6-cyano-2-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C10H7F3N2O3/c11-10(12,13)18-8-6(4-15)2-1-5(3-14)7(8)9(16)17/h1-2H,4,15H2,(H,16,17)
• InChI Key： XJUWVLASVCRHHQ-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(=O)O)=C(C#N)C=CC=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: -1.1
• Topological Polar Surface Area: 96.3

Additional information on 3-Aminomethyl-6-cyano-2-(trifluoromethoxy)benzoic acid

Introduction to 3-Aminomethyl-6-cyano-2-(trifluoromethoxy)benzoic acid (CAS No. 1807019-11-9)

3-Aminomethyl-6-cyano-2-(trifluoromethoxy)benzoic acid, identified by the chemical identifier CAS No. 1807019-11-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzoic acid derivatives family, characterized by its intricate molecular structure, which includes functional groups such as an amino group, a cyano group, and a trifluoromethoxy group. These structural features contribute to its unique chemical properties and potential applications in various scientific domains.

The molecular formula of 3-Aminomethyl-6-cyano-2-(trifluoromethoxy)benzoic acid can be represented as C₉H₆F₃N₂O₃. This composition underscores its complexity and the diversity of interactions it can engage in with other molecules. The presence of multiple electronegative atoms, such as fluorine and oxygen, as well as the electron-withdrawing cyano group, influences its reactivity and solubility characteristics. These attributes make it a valuable candidate for further exploration in synthetic chemistry and medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel compounds with therapeutic potential. 3-Aminomethyl-6-cyano-2-(trifluoromethoxy)benzoic acid has emerged as a compound of interest due to its structural motifs that are commonly found in biologically active molecules. Specifically, the combination of an amino group and a carboxylic acid moiety allows for facile conjugation with other biomolecules, making it a versatile building block for drug design. Furthermore, the cyano and trifluoromethoxy substituents introduce additional layers of functionality that can modulate the compound's pharmacokinetic properties.

One of the most compelling aspects of 3-Aminomethyl-6-cyano-2-(trifluoromethoxy)benzoic acid is its potential application in the development of new pharmaceutical agents. The benzoic acid scaffold is well-documented for its role in various biological processes and its compatibility with biological systems. Researchers have been exploring derivatives of benzoic acid for their antimicrobial, anti-inflammatory, and anticancer properties. The specific modifications present in 3-Aminomethyl-6-cyano-2-(trifluoromethoxy)benzoic acid may enhance its efficacy in these areas by improving binding affinity to target proteins or enzymes.

Recent studies have highlighted the importance of fluorine-containing compounds in medicinal chemistry due to their ability to enhance metabolic stability and bioavailability. The trifluoromethoxy group in 3-Aminomethyl-6-cyano-2-(trifluoromethoxy)benzoic acid is a prime example of how fluorine can be leveraged to improve drug-like properties. This group not only increases lipophilicity but also contributes to resistance against enzymatic degradation, thereby extending the compound's half-life in vivo.

The cyano group, another significant feature of this compound, can participate in hydrogen bonding and coordinate with metal ions, which are crucial for enzyme inhibition and receptor binding. The presence of both electron-withdrawing and electron-donating groups in close proximity creates a dynamic electronic environment that can fine-tune the compound's interaction with biological targets. This dual functionality makes 3-Aminomethyl-6-cyano-2-(trifluoromethoxy)benzoic acid a promising candidate for further derivatization and optimization.

In the realm of synthetic chemistry, 3-Aminomethyl-6-cyano-2-(trifluoromethoxy)benzoic acid serves as an excellent precursor for constructing more complex molecules. Its reactive sites allow for diverse chemical transformations, including condensation reactions, nucleophilic substitutions, and coupling reactions with other heterocyclic compounds. These synthetic pathways open up possibilities for creating novel analogs with tailored properties for specific applications.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors targeting enzyme-driven diseases. 3-Aminomethyl-6-cyano-2-(trifluoromethoxy)benzoic acid has been investigated as a potential inhibitor for enzymes involved in metabolic pathways associated with inflammation and cancer. Preliminary computational studies suggest that its structural features may allow it to bind tightly to active sites of target enzymes, thereby modulating their activity.

Moreover, the compound's solubility profile has been optimized through structural modifications aimed at enhancing bioavailability. Poor solubility is a common challenge in drug development, often leading to reduced therapeutic efficacy despite promising biological activity. By incorporating polar functional groups like hydroxyls or amides into its structure, researchers have been able to improve water solubility while maintaining pharmacological potency.

The growing body of evidence supporting the utility of 3-Aminomethyl-6-cyano-2-(trifluoromethoxy)benzoic acid has prompted further investigation into its mechanisms of action. Researchers are employing advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), X-ray crystallography, and mass spectrometry to elucidate how this compound interacts with biological targets at the molecular level. These studies are crucial for understanding its therapeutic potential and identifying possible side effects or off-target interactions.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the discovery process for compounds like 3-Aminomethyl-6-cyano-2-(trifluoromethoxy)benzoic acid. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify promising candidates from large libraries of compounds. This approach has significantly reduced the time required to bring new drugs from discovery to clinical trials.

The environmental impact of pharmaceutical development is also being considered in the design of new compounds like 3-Aminomethyl-6-cyano-2-(trifluoromethoxy)benzoic acid. Efforts are being made to ensure that synthetic pathways are sustainable and that waste products are minimized or efficiently recycled. Green chemistry principles are being integrated into drug discovery processes to reduce reliance on hazardous reagents and energy-intensive reactions.

In conclusion,3-Aminomethyl-6-cyano-2-(trifluoromethoxy)benzoic acid (CAS No. 1807019-11-9) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted functionality. Its potential applications span across various therapeutic areas, making it a valuable asset in the ongoing quest to develop novel treatments for human diseases. As research continues to uncover new insights into its properties and mechanisms of action,this compound is poised to play an increasingly important role in future drug development efforts.